Cas no 111302-55-7 (3-(4-Chlorophenyl)-4'-methoxypropiophenone)

3-(4-Chlorophenyl)-4'-methoxypropiophenone is a specialized organic compound featuring a chlorophenyl and methoxyphenyl moiety linked by a propiophenone backbone. Its distinct structure makes it valuable as an intermediate in pharmaceutical and fine chemical synthesis, particularly in the development of bioactive molecules. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups enhances its reactivity in selective organic transformations, such as cross-coupling or condensation reactions. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its utility in constructing complex aromatic frameworks underscores its importance in medicinal chemistry and materials science research.
3-(4-Chlorophenyl)-4'-methoxypropiophenone structure
111302-55-7 structure
Product Name:3-(4-Chlorophenyl)-4'-methoxypropiophenone
CAS No:111302-55-7
MF:C16H15ClO2
MW:274.742103815079
CID:870599
PubChem ID:7015865
Update Time:2025-08-03

3-(4-Chlorophenyl)-4'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-(4-chlorophenyl)-1-(4-methoxyphenyl)propan-1-one
    • 3-(4-CHLOROPHENYL)-4'-METHOXYPROPIOPHENONE
    • 3-(4-chloro-phenyl)-1-(4-methoxy-phenyl)-propan-1-one
    • 3-(4-Chlor-phenyl)-1-(4-methoxy-phenyl)-propan-1-on
    • AG-D-29578
    • AK-087
    • CTK4A7295
    • SureCN656856
    • 3-(4-Chlorophenyl)-4'-methoxypropiophenone
    • MDL: MFCD03843457
    • Inchi: 1S/C16H15ClO2/c1-19-15-9-5-13(6-10-15)16(18)11-4-12-2-7-14(17)8-3-12/h2-3,5-10H,4,11H2,1H3
    • InChI Key: ZBTZYDKQZYEMDA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CCC(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 274.07600
  • Monoisotopic Mass: 274.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 4.16410

3-(4-Chlorophenyl)-4'-methoxypropiophenone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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Additional information on 3-(4-Chlorophenyl)-4'-methoxypropiophenone

Introduction to 3-(4-Chlorophenyl)-4'-methoxypropiophenone (CAS No. 111302-55-7)

3-(4-Chlorophenyl)-4'-methoxypropiophenone, with the CAS number 111302-55-7, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a chlorophenyl group and a methoxy substituent, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 3-(4-Chlorophenyl)-4'-methoxypropiophenone is C16H15ClO2, and its molecular weight is approximately 278.75 g/mol. The compound exhibits excellent solubility in common organic solvents such as dichloromethane, ethanol, and acetone, which facilitates its use in a wide range of chemical reactions and processes.

In recent years, 3-(4-Chlorophenyl)-4'-methoxypropiophenone has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of compounds with anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Beyond its pharmaceutical applications, 3-(4-Chlorophenyl)-4'-methoxypropiophenone has also found utility in the field of materials science. Researchers have explored its use as a building block for the synthesis of advanced polymers and functional materials. A recent study in the Journal of Polymer Science demonstrated that this compound can be polymerized to form materials with enhanced mechanical properties and thermal stability, making it a promising candidate for various industrial applications.

The synthetic routes for producing 3-(4-Chlorophenyl)-4'-methoxypropiophenone have been well-documented in the literature. One common method involves the condensation of 4-chlorobenzaldehyde with 4-methoxyphenylacetonitrile, followed by hydrolysis to yield the desired ketone. This synthetic pathway is known for its high yield and selectivity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 3-(4-Chlorophenyl)-4'-methoxypropiophenone is not classified as a hazardous substance, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling, and adequate ventilation should be provided in laboratory settings.

The environmental impact of 3-(4-Chlorophenyl)-4'-methoxypropiophenone has also been a subject of investigation. Studies have shown that this compound can be biodegraded under certain conditions, although further research is needed to fully understand its environmental fate and potential ecological effects.

In conclusion, 3-(4-Chlorophenyl)-4'-methoxypropiophenone (CAS No. 111302-55-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an important intermediate in the synthesis of pharmaceuticals, polymers, and other advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and importance in the scientific community.

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